Cas no 17790-94-2 (1,4-Naphthalenedione, 5,8-dihydroxy-2-methoxy-7-(2-oxopropyl)-)

• Product Name: 1,4-Naphthalenedione, 5,8-dihydroxy-2-methoxy-7-(2-oxopropyl)-
• CAS No: 17790-94-2
• MF: C₁₄H₁₂O₆
• MW: 276.241484642029
• CID: 1366488
• PubChem ID: 135527010
• Update Time: 2025-04-20

1,4-Naphthalenedione, 5,8-dihydroxy-2-methoxy-7-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 5,8-dihydroxy-2-methoxy-7-(2-oxopropyl)-
• 5,8-Dihydroxy-2-methoxy-7-(2-oxopropyl)-1,4-naphthalenedione
• 5,8-dihydroxy-7-methoxy-2-(2-oxopropyl)naphthalene-1,4-dione
• Norjavanicin
• Q27896599
• DTXSID70435764
• 5,8-dihydroxy-2-methoxy-7-(2-oxopropyl)naphthalene-1,4-dione
• SCHEMBL3132323
• 17790-94-2

• Inchi： 1S/C14H12O6/c1-6(15)3-7-4-8(16)11-9(17)5-10(20-2)14(19)12(11)13(7)18/h4-5,16,18H,3H2,1-2H3
• InChI Key： KXRBPFZEZQNRLI-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C2C(C=C(C(C=21)=O)OC)=O)O)CC(C)=O

Computed Properties

• Exact Mass: 276.06336
• Monoisotopic Mass: 276.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones